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An In-depth Technical Guide to 3-(Hydroxymethylphosphinyl)propionic Acid

This technical guide provides a comprehensive overview of the chemical structure, properties,

and analytical methods related to 3-(Hydroxymethylphosphinyl)propionic acid. The

information is intended for researchers, scientists, and professionals in drug development and

related fields.

Chemical Identity and Structure
3-(Hydroxymethylphosphinyl)propionic acid, also known by its IUPAC name 3-

[hydroxy(methyl)phosphoryl]propanoic acid, is an organophosphorus compound.[1][2][3] It is a

known major metabolite of the herbicide glufosinate.[4]

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name
3-[hydroxy(methyl)phosphoryl]propanoic acid[1]

[2][3]

CAS Number 15090-23-0[1][2][3]

Molecular Formula C4H9O4P[1][2][5]

Molecular Weight 152.09 g/mol [1][2][4]

SMILES C(P(C)(=O)O)CC(O)=O[3]

InChI
InChI=1S/C4H9O4P/c1-9(7,8)3-2-4(5)6/h2-

3H2,1H3,(H,5,6)(H,7,8)[2][3]

InChI Key QXFUBAAEKCHBQY-UHFFFAOYSA-N[1][3]

Synonyms:

3-(Hydroxymethylphosphinyl)propionic acid

3-Methylphosphinicopropionic acid (MPPA)[3]

(2-Carboxyethyl)methylphosphinic acid[3]

3-(Methylphosphinico)propionic acid[1]

carboxyethylmethylphosphinic acid[1]

methyl(2-carboxyethyl)phosphinic acid[1]

Caption: 2D structure of 3-(Hydroxymethylphosphinyl)propionic acid.

Physicochemical Properties
The known physicochemical properties of 3-(Hydroxymethylphosphinyl)propionic acid are

summarized below.

Table 2: Physicochemical Data
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Property Value

Appearance White to off-white solid[4]

Melting Point approx. 95°C (decomposes)[4]

Boiling Point 488.6 ± 28.0 °C (Predicted)[4]

Density 1.372 ± 0.06 g/cm³ (Predicted)[4]

pKa 2.69 ± 0.50 (Predicted)[4]

LogP -1.6[1]

Biological Role
3-(Hydroxymethylphosphinyl)propionic acid is primarily recognized as a major metabolite of

the herbicide Glufosinate.[4] Its formation is a result of the metabolic breakdown of the parent

compound in soil and groundwater.[6]

Glufosinate Metabolism in
Soil & Groundwater

3-(Hydroxymethylphosphinyl)propionic acid
(MPPA)

Click to download full resolution via product page

Caption: Metabolic relationship of Glufosinate to MPPA.

Experimental Protocols
High-Performance Liquid Chromatography (HPLC)
Separation
A published application note details a method for the separation of polar pesticides, including 3-

(Methylphosphinico)propionic acid, using a mixed-mode HPLC column.[1]

Table 3: HPLC Method Parameters
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Parameter Condition 1 Condition 2

Column
Newcrom B, 4.6x150 mm, 5

µm, 100A

Newcrom B, 4.6x150 mm, 5

µm, 100A

Mobile Phase MeCN/H₂O – 10/90% MeCN/H₂O – 10/90%

Buffer
AmFm pH 3.0 Gradient 5 – 60

mM in 15 min

AmFm pH 3.0 Gradient 5 – 15

mM in 10 min

Flow Rate 1 ml/min 1 ml/min

Detection CAD CAD

Synthesis
A specific, detailed experimental protocol for the synthesis of 3-
(Hydroxymethylphosphinyl)propionic acid was not found in the reviewed literature.

However, a process for a structurally related compound, 3-(hydroxyphenylphosphinyl)-propionic

acid, has been described and may offer insights into a potential synthetic route. This process

involves the reaction of dichlorophenylphosphine with phenylphosphinic acid to yield a

hydrophosphoryl compound. This intermediate is then reacted with acryloyl chloride, followed

by hydrolysis to produce the final product.[7]

Starting Materials

Intermediate Formation Acylation Final Product
Dichlorophenylphosphine

Hydrophosphoryl Compound

Phenylphosphinic Acid

3-(chlorophenylphosphinyl)
-propionyl chloride

+ Acryloyl Chloride

Acryloyl Chloride

3-(hydroxyphenylphosphinyl)
-propionic acid

+ H2O

Hydrolysis

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of a related compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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